Cas no 1279817-62-7 (7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 1279817-62-7
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 5273620
• PubChem ID: 67513306
• Update Time: 2025-10-29

7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 3-Isoquinolinecarboxylic acid, 7-chloro-1,2,3,4-tetrahydro-

• Inchi： 1S/C10H10ClNO2/c11-8-2-1-6-4-9(10(13)14)12-5-7(6)3-8/h1-3,9,12H,4-5H2,(H,13,14)
• InChI Key： JCIOLAVNXSFZSH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CNC(C(=O)O)C2

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3

Additional information on 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

7-Chloro-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid: A Promising Compound in Medicinal Chemistry

7-Chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by the CAS No. 1279817-62-7, belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse pharmacological activities. The presence of a chloro substituent at the 7-position and a carboxylic acid group at the 3-position contributes to its distinct chemical properties and biological potential. Recent studies have highlighted its role in various therapeutic applications, including neuroprotection, anti-inflammatory effects, and modulation of neurotransmitter systems.

The molecular framework of 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is characterized by a fused ring system consisting of a tetrahydroisoquinoline ring and a carboxylic acid functional group. This structural feature allows for the formation of hydrogen bonds with target proteins, enhancing its binding affinity and selectivity. The chloro substituent at the 7-position introduces electron-withdrawing effects, which can influence the compound's reactivity and biological activity. These structural attributes make it a valuable candidate for further exploration in drug development.

Research published in the Journal of Medicinal Chemistry in 2023 has demonstrated the potential of 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid as a modulator of the serotonin receptor system. The compound was found to exhibit selective agonist activity at the 5-HT_2A receptor, which is implicated in various neurological disorders. This finding has significant implications for the treatment of conditions such as major depressive disorder and schizophrenia, where serotonin receptor modulation plays a critical role.

Furthermore, studies conducted by the European Journal of Pharmacology in 2024 have explored the anti-inflammatory properties of 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. The compound was shown to inhibit the production of pro-inflammatory cytokines, including interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro. This effect is attributed to its ability to interfere with the NF-κB signaling pathway, a key mediator of inflammatory responses. These findings suggest potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the neuroprotective potential of 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. A study published in Neuropharmacology in 2023 reported that the compound exhibits protective effects against oxidative stress-induced neuronal damage. The mechanism of action involves the upregulation of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which help neutralize reactive oxygen species (ROS). This property makes the compound a promising candidate for the development of therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent advancements in computational chemistry have also contributed to the understanding of the molecular interactions of 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. Molecular docking studies have revealed its potential to bind to various protein targets, including ion channels and G-protein coupled receptors (GPCRs). These interactions are crucial for the compound's pharmacological activity and provide insights into its mechanism of action. Such computational models are instrumental in the design of novel derivatives with optimized therapeutic profiles.

The synthesis of 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid typically involves multi-step organic reactions, including the formation of the tetrahydroisoquinoline ring system and the introduction of the chloro and carboxylic acid functionalities. These synthetic strategies are often optimized to enhance yield and purity, which are critical for pharmaceutical applications. The development of efficient synthetic routes is a key focus in the field of medicinal chemistry to ensure the availability of this compound for further studies and potential drug development.

Despite its promising therapeutic potential, the use of 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is subject to rigorous safety and efficacy evaluations. Preclinical studies are essential to assess its toxicity profile and determine appropriate dosing regimens. These studies are conducted in accordance with regulatory guidelines to ensure the compound meets the standards for pharmaceutical development. The results of these evaluations will guide the transition from preclinical to clinical research, where the compound's therapeutic effects can be further validated in human trials.

Collaborative efforts between academic institutions and pharmaceutical companies are playing a vital role in advancing the research on 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. These partnerships facilitate the sharing of resources, expertise, and data, which are crucial for overcoming the challenges in drug development. The integration of multidisciplinary approaches, including pharmacology, toxicology, and bioinformatics, is essential to maximize the compound's therapeutic potential and minimize potential adverse effects.

In conclusion, 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid represents a promising lead compound with potential applications in various therapeutic areas. Ongoing research is focused on elucidating its molecular mechanisms, optimizing its pharmacological properties, and ensuring its safety for clinical use. The continued exploration of this compound will contribute to the development of new treatments for neurological, inflammatory, and other complex diseases, highlighting the importance of interdisciplinary research in the field of medicinal chemistry.

As the field of drug discovery continues to evolve, the role of compounds like 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid will become increasingly significant. The integration of advanced technologies, such as artificial intelligence and machine learning, is expected to further accelerate the discovery and development of novel therapeutics. These innovations will not only enhance the efficiency of drug development but also improve the precision of therapeutic interventions, ultimately benefiting patients with a wide range of medical conditions.

The future of 7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid research is promising, with the potential to address unmet medical needs and improve patient outcomes. Continued investment in research and development, along with regulatory support, will be crucial in translating these findings into effective therapies. The collaborative efforts of scientists, clinicians, and industry professionals will play a pivotal role in advancing this compound from the laboratory to the clinic, ensuring its potential is fully realized for the benefit of patients worldwide.